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Compound of Interest

Compound Name: Triethylammonium acetate

Cat. No.: B1206457 Get Quote

An In-depth Technical Guide to the Physical Properties of Triethylammonium Acetate

For Researchers, Scientists, and Drug Development Professionals

Triethylammonium acetate (TEAA) is a protic ionic liquid and versatile organic salt widely

utilized across various scientific disciplines.[1] Formed from the neutralization of triethylamine

with acetic acid, it serves as a critical reagent in biochemistry, analytical chemistry, and organic

synthesis.[1][2] Its unique properties, including its role as a volatile buffer and an ion-pairing

agent, make it particularly valuable in the analysis and purification of biomolecules, a

cornerstone of drug development and life sciences research.[3][4][5] This guide provides a

comprehensive overview of the core physical properties of triethylammonium acetate,

detailed experimental protocols for their determination, and visualizations of its key

applications.

Core Physical and Chemical Properties
Triethylammonium acetate is a colorless, hygroscopic liquid at room temperature.[1][6] It is

chemically stable under normal conditions but is incompatible with strong oxidizing agents and

bases.[1][7]

Table 1: General and Chemical Properties of Triethylammonium Acetate
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Property Value Source(s)

Chemical Formula C₈H₁₉NO₂ [1][7][8]

Molecular Weight 161.24 g/mol [1][8][9]

CAS Number 5204-74-0 [1][8][9]

Appearance Colorless to yellowish liquid [1][6][10]

pH (1M Aqueous Solution) ~7.0 [1][4][11]

Table 2: Thermodynamic and Physical Properties of Triethylammonium Acetate

Property Value Source(s)

Melting Point -18 °C [1][3][7]

-114.7 °C [10][12]

Boiling Point 164.5 °C (decomposes) [3][9]

90.5 °C (at 760 mmHg) [10][12]

Density 1.010 g/mL (at 20 °C) [1][7][10]

0.985 g/mL (at 50 °C) [3]

Flash Point ~98 °C [1][12]

Refractive Index (nD) 1.42 - 1.43 [3]

1.357 (at 20 °C) [4][7]

Thermal Stability
Onset of decomposition: 180–

220 °C
[3]

Table 3: Solubility Profile of Triethylammonium Acetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://grokipedia.com/page/Triethylammonium_acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6249757.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-acetate
https://grokipedia.com/page/Triethylammonium_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-acetate
https://en.wikipedia.org/wiki/Triethylammonium_acetate
https://grokipedia.com/page/Triethylammonium_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-acetate
https://en.wikipedia.org/wiki/Triethylammonium_acetate
https://grokipedia.com/page/Triethylammonium_acetate
https://cymitquimica.com/cas/5204-74-0/
https://www.bocsci.com/triethylammonium-acetate-cas-5204-74-0-item-121597.html
https://grokipedia.com/page/Triethylammonium_acetate
https://www.krackeler.com/catalog/sigma/SIGMA/90358
https://www.sigmaaldrich.com/SG/en/search/triethylammonium-acetate?focus=products&page=1&perpage=30&sort=relevance&term=triethylammonium%20acetate&type=product_name
https://www.benchchem.com/product/b1206457?utm_src=pdf-body
https://grokipedia.com/page/Triethylammonium_acetate
https://www.smolecule.com/products/s581610
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6249757.htm
https://www.bocsci.com/triethylammonium-acetate-cas-5204-74-0-item-121597.html
https://www.echemi.com/sds/triethylammoniumacetate-pid_Rock45756.html
https://www.smolecule.com/products/s581610
https://en.wikipedia.org/wiki/Triethylammonium_acetate
https://www.bocsci.com/triethylammonium-acetate-cas-5204-74-0-item-121597.html
https://www.echemi.com/sds/triethylammoniumacetate-pid_Rock45756.html
https://grokipedia.com/page/Triethylammonium_acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6249757.htm
https://www.bocsci.com/triethylammonium-acetate-cas-5204-74-0-item-121597.html
https://www.smolecule.com/products/s581610
https://grokipedia.com/page/Triethylammonium_acetate
https://www.echemi.com/sds/triethylammoniumacetate-pid_Rock45756.html
https://www.smolecule.com/products/s581610
https://www.krackeler.com/catalog/sigma/SIGMA/90358
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6249757.htm
https://www.smolecule.com/products/s581610
https://www.benchchem.com/product/b1206457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Type Solvent Examples Solubility Source(s)

Polar Protic
Water, Methanol,

Ethanol
High (>5 M at 20 °C) [3][6]

Polar Aprotic DMF, DMSO High (>3 M at 20 °C) [3]

Non-Polar Hexane, Toluene Negligible (<0.01 M) [3]

Key Applications in Research and Development
The distinct properties of TEAA make it indispensable in several advanced applications.

Ion-Pairing Chromatography: TEAA is widely employed as an ion-pairing reagent in

reversed-phase high-performance liquid chromatography (HPLC) for the separation of

charged biomolecules like oligonucleotides, DNA, and RNA.[1][9] The triethylammonium

cation forms a reversible, neutral ion-pair with the phosphate backbone of the nucleic acid,

allowing the analyte to be retained and separated on a non-polar stationary phase.[5]

Volatile Buffer: Its volatility is a significant advantage in applications such as mass

spectrometry and proteomics.[3][4] After analysis, the buffer can be substantially removed by

lyophilization or evaporation under vacuum, preventing signal suppression and interference.

[5]

Organic Synthesis: In synthetic chemistry, TEAA functions as an inexpensive and recyclable

ionic solvent and catalyst for various reactions, including Michael additions and Biginelli

condensations.[1]

Biochemical Protocols: It is used as a buffer in protocols for visualizing and quantifying single

mRNA molecules in tissues through in situ hybridization.[1][7]

Visualized Workflows and Concepts
Formation of Triethylammonium Acetate
The formation of TEAA is a straightforward acid-base neutralization reaction.
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Reactants

Product

Triethylamine (Base)
(C2H5)3N

Triethylammonium Acetate (Salt)
[(C2H5)3NH]+[CH3COO]-

+

Acetic Acid (Acid)
CH3COOH

+

Click to download full resolution via product page

Caption: Formation of Triethylammonium Acetate from its base and acid precursors.

Mechanism of Ion-Pairing in HPLC
This diagram illustrates the role of TEAA in the reversed-phase HPLC purification of

oligonucleotides.
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Aqueous Mobile Phase

Non-Polar Stationary Phase (e.g., C18)

Oligonucleotide
(Anionic, PO4-)

Neutral Ion-Pair
{Oligo-[TEA-H]+}

+ [TEA-H]+

TEAA -> [TEA-H]+
(Cationic Ion-Pair Reagent)

Hydrophobic Interaction
(Retention & Separation)

Binds to Column

Click to download full resolution via product page

Caption: Role of TEAA as an ion-pairing agent in reversed-phase HPLC.

General Experimental Workflow for Oligonucleotide
Purification
This workflow outlines the typical steps for purifying synthetic oligonucleotides using TEAA-

buffered HPLC.
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1. Prepare Mobile Phase
(A: aq. TEAA Buffer

B: Acetonitrile)

2. Equilibrate HPLC System
(Reversed-Phase C18 Column)

3. Inject Crude
Oligonucleotide Sample

4. Elute with Gradient
(Increasing Acetonitrile %)

5. Monitor Elution
(UV Detector at 260 nm)

6. Collect Fractions
(Containing Pure Oligonucleotide)

7. Remove Volatile Buffer
(Lyophilization/Vacuum)

Click to download full resolution via product page

Caption: Standard workflow for HPLC purification of oligonucleotides using TEAA.

Experimental Protocols
Accurate determination of physical properties is crucial for the reliable application of chemical

compounds. The following sections describe generalized protocols applicable to ionic liquids
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like triethylammonium acetate.

Determination of Melting Point (Capillary Method)
The melting point provides a measure of purity and defines the lower limit of the liquidus range.

[13][14]

Principle: A small, solid sample is heated at a controlled rate, and the temperature range

from the first sign of melting to complete liquefaction is recorded.[14] For substances with

sub-ambient melting points like TEAA, a cooling bath is used instead.

Apparatus:

Melting point apparatus or Thiele tube

Capillary tubes (sealed at one end)

Calibrated thermometer or digital temperature probe

Cooling bath (e.g., dry ice/acetone or ethanol/liquid nitrogen)

Procedure:

Introduce a small amount of liquid TEAA into a capillary tube, ensuring a column of 2-3

mm.

Flash-freeze the sample by immersing the capillary tube in the cooling bath. The sample

should solidify into a crystalline mass.

Attach the capillary tube to the thermometer and place it in a melting point apparatus or a

Thiele tube filled with a clear heating/cooling fluid (e.g., ethanol).

Allow the frozen sample to slowly warm at a rate of 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears (T₁).

Record the temperature at which the entire solid has melted into a clear liquid (T₂).
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The melting range is reported as T₁ - T₂. For a pure substance, this range is typically

narrow.

Determination of Density
Density is a fundamental physical property required for fluid dynamics calculations and solution

preparation.

Principle: The mass of a precisely known volume of the liquid is measured at a specific

temperature.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance (accurate to ±0.1 mg)

Thermostatically controlled water bath

Procedure:

Clean and dry the pycnometer thoroughly and record its empty mass (m₁).

Calibrate the pycnometer by filling it with deionized water and placing it in the thermostatic

bath at the desired temperature (e.g., 20.0 °C) until thermal equilibrium is reached.

Adjust the water level to the calibration mark, dry the exterior, and measure its mass (m₂).

The volume (V) can be calculated using the known density of water at that temperature: V

= (m₂ - m₁) / ρ_water.

Empty and dry the pycnometer, then fill it with triethylammonium acetate.

Repeat step 2 to bring the TEAA to the target temperature.

Adjust the liquid level, dry the exterior, and measure the final mass (m₃).

The density (ρ_TEAA) is calculated as: ρ_TEAA = (m₃ - m₁) / V.
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Determination of Viscosity
Viscosity is a critical parameter for applications involving fluid handling, such as in HPLC

systems or as a solvent in synthesis.[15]

Principle: The resistance of a fluid to flow is measured. For many ionic liquids, viscosity

decreases sharply with increasing temperature.[16]

Apparatus:

Viscometer (e.g., Ubbelohde capillary viscometer or a rotational viscometer like the NDJ-

8ST)[17]

Thermostatically controlled water bath

Stopwatch

Procedure (using a Capillary Viscometer):

Select a viscometer of the appropriate size for the expected viscosity range.

Pipette a precise volume of TEAA into the viscometer and place it vertically in the

temperature-controlled bath.

Allow at least 15-20 minutes for the sample to reach thermal equilibrium.

Using suction, draw the liquid up through the capillary tube past the upper timing mark.

Release the suction and measure the time (t) it takes for the liquid meniscus to fall from

the upper to the lower timing mark.

Repeat the measurement at least three times to ensure reproducibility.

The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where C is the

calibration constant of the viscometer.

The dynamic viscosity (η) can be found by multiplying the kinematic viscosity by the

density (ρ) of the liquid at the same temperature: η = ν * ρ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1206457#physical-properties-of-triethylammonium-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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